Cas no 912761-28-5 ((2-Phenyl-2H-1,2,3-triazol-4-yl)methylamine)

• Product Name: (2-Phenyl-2H-1,2,3-triazol-4-yl)methylamine
• CAS No: 912761-28-5
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 1075038
• PubChem ID: 599268
• Update Time: 2025-04-20

(2-Phenyl-2H-1,2,3-triazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-2H-1,2,3-triazol-4-yl)methanamine
• (2-Phenyl-2H-1,2,3-triazol-4-yl)methylamine
• 2-phenyl-2H-1,2,3-Triazole-4-methanamine
• SCHEMBL6399282
• MFCD08669767
• (2-Phenyl-2H-1,2,3-triazol-4-yl)methanamine #
• 2H-1,2,3-Triazole-4-methanamine, 1-phenyl-
• EN300-42724
• BB 0240751
• 912761-28-5
• SY084254
• AKOS002657882
• 1-(2-phenyl-2H-1,2,3-triazol-4-yl)methanamine
• C-(2-Phenyl-2H-[1,2,3]triazol-4-yl)-methylami ne
• LS-01037
• CS-0249190
• (2-phenyltriazol-4-yl)methanamine
• FT-0690072
• C-(2-Phenyl-2H-[1,2,3]triazol-4-yl)-methylamine
• 1-(2-PHENYL-1,2,3-TRIAZOL-4-YL)METHANAMINE
• ALBB-000029
• STK502186

• MDL： MFCD08669767
• Inchi： 1S/C9H10N4/c10-6-8-7-11-13(12-8)9-4-2-1-3-5-9/h1-5,7H,6,10H2
• InChI Key： WDTYDDGWHKTJJD-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)N=CC(CN)=N1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

(2-Phenyl-2H-1,2,3-triazol-4-yl)methylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles